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Compound of Interest

Compound Name: Fmoc-Agp(Boc)2-OH

Cat. No.: B613453

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on N-a-Fmoc-N-w,N-w'-bis-t-butoxycarbonyl-L-
arginine, commonly known as Fmoc-Arg(Boc)2-OH. This derivative is a critical building block in
solid-phase peptide synthesis (SPPS), particularly for introducing arginine into peptide
sequences. The bulky tert-butyloxycarbonyl (Boc) groups on the guanidino side chain prevent
undesirable side reactions during peptide coupling.

Physicochemical Properties

The fundamental molecular properties of Fmoc-Arg(Boc)2-OH are summarized below. These
values are calculated based on the elemental composition and isotopic masses of the
molecule.

Property Value

Molecular Formula Cs1H40N40s[1][2]
Molecular Weight 596.67 g/mol [1]

CAS Number 143824-77-5[1][2][3][4]

Methodology for Property Determination
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The molecular formula and weight of a compound like Fmoc-Arg(Boc)2-OH are not determined
through experimentation in a conventional sense but are calculated based on its defined
chemical structure.

1. Molecular Formula Determination: The formula is established by counting the number of
atoms of each element (Carbon, Hydrogen, Nitrogen, Oxygen) present in one molecule of the
compound as deduced from its known structure.

2. Molecular Weight Calculation: The molecular weight is calculated by summing the atomic
weights of all atoms in the molecular formula. The calculation uses the standard atomic weights
of the constituent elements:

Carbon (C): ~12.011 u

Hydrogen (H): ~1.008 u

Nitrogen (N): ~14.007 u

Oxygen (O): ~15.999 u

This computational method provides a precise theoretical value for the monoisotopic mass and
an average value for the molecular weight, which are standard in chemical data sheets.

Logical Structure of the Molecule

The following diagram illustrates the primary functional components that constitute the Fmoc-
Arg(Boc)2-OH molecule.
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Caption: Logical breakdown of Fmoc-Arg(Boc)2-OH into its core components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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